Cas no 1286207-27-9 ((S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride)

• Product Name: (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride
• CAS No: 1286207-27-9
• MF: C₁₀H₁₂ClFN₂O₃
• MW: 262.665285110474
• CID: 4788339
• Update Time: 2025-05-23

(S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride

• Inchi： 1S/C10H11FN2O3.ClH/c11-9-5-7(13(14)15)1-2-10(9)16-8-3-4-12-6-8;/h1-2,5,8,12H,3-4,6H2;1H/t8-;/m0./s1
• InChI Key： LOCGTHSXUAAHBI-QRPNPIFTSA-N
• SMILES： Cl.FC1C=C(C=CC=1O[C@@H]1CNCC1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Topological Polar Surface Area: 67.1

(S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride

Introduction to (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride (CAS No. 1286207-27-9)

(S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride, identified by its CAS number 1286207-27-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the area of drug discovery and molecular pharmacology. The unique structural features of this compound, including its chiral center and the presence of both fluoro and nitro substituents, make it a subject of intense study for its pharmacological properties.

The fluoro and nitro groups in the molecular structure of (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride play crucial roles in determining its biological activity. The fluoro group is known to enhance metabolic stability and binding affinity, while the nitro group can influence electronic properties and reactivity. These characteristics make the compound a valuable scaffold for designing novel therapeutic agents with improved efficacy and selectivity.

In recent years, there has been a growing interest in the development of chiral drugs, which are optically active forms of molecules that can exhibit different biological activities depending on their stereochemistry. The (S)-configuration of the pyrrolidine ring in (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride is particularly significant, as it may confer specific pharmacological effects that are not observed with its enantiomer. This has led to extensive research into understanding the stereochemical influences on the biological activity of this compound.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in drug design. The presence of a fluoro group in (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride not only improves its pharmacokinetic properties but also enhances its interaction with biological targets. This has been demonstrated in several preclinical studies where fluorinated analogs have shown improved bioavailability and reduced metabolic clearance compared to their non-fluorinated counterparts.

The nitro group in the molecule also contributes to its unique chemical profile. Nitroaromatic compounds are well-known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer effects. The combination of a fluoro group and a nitro group in (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride may lead to novel mechanisms of action that are distinct from traditional therapeutic agents. This has prompted researchers to explore its potential as a lead compound for developing new drugs targeting various diseases.

One of the most promising areas of research involving (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride is its application in oncology. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and signaling pathways that are involved in cancer cell proliferation and survival. The chiral nature of the pyrrolidine ring and the presence of fluorine and nitro substituents may contribute to its ability to selectively target cancer cells while minimizing toxicity to healthy tissues.

Another area where this compound shows promise is in the treatment of inflammatory diseases. The fluoro group has been shown to enhance the anti-inflammatory activity of certain molecules by improving their binding affinity to inflammatory targets. Additionally, the nitro group can undergo reduction to form reactive intermediates that can modulate inflammatory pathways. These properties make (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride a potential candidate for developing new anti-inflammatory drugs.

The synthesis and characterization of (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride have been subjects of detailed studies in organic chemistry. Researchers have developed efficient synthetic routes that allow for high enantiomeric purity, which is crucial for ensuring the biological activity of chiral drugs. These synthetic methods often involve asymmetric catalysis or chiral auxiliary-assisted strategies to achieve the desired stereochemical outcome.

In conclusion, (S)-3-(2-Fluoro-4-nitrophenoxy)pyrrolidine hydrochloride (CAS No. 1286207-27-9) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, including the presence of fluoro and nitro groups, as well as its chiral configuration, make it an attractive candidate for drug development. Ongoing research continues to uncover new therapeutic possibilities for this compound, particularly in oncology and anti-inflammatory treatments.